
Spectroscopic Profile of 1,2,3-Triphenyl-2-
propanol: A Technical Guide

Author: BenchChem Technical Support Team. Date: May 2026

Compound of Interest

Compound Name: 1,2,3-Triphenyl-2-propanol

CAS No.: 5472-27-5

Cat. No.: B15936236

Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the expected spectroscopic data

for the tertiary alcohol, 1,2,3-Triphenyl-2-propanol. Due to the limited availability of specific

experimental spectra in public databases, this guide focuses on predicted data derived from

established principles of Nuclear Magnetic Resonance (NMR) spectroscopy, Infrared (IR)

spectroscopy, and Mass Spectrometry (MS). Detailed experimental protocols for obtaining such

spectra are also provided.

Predicted Spectroscopic Data
The following tables summarize the anticipated spectroscopic data for 1,2,3-Triphenyl-2-
propanol, based on its chemical structure.

Table 1: Predicted ¹H NMR Data (Solvent: CDCl₃, Reference: TMS)

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 1 / 8 Tech Support

https://www.benchchem.com/product/b15936236#bc-rfq
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Shift (δ,
ppm)

Multiplicity Integration Assignment

~7.20 - 7.40 Multiplet 15H
Aromatic protons

(C₆H₅)

~3.10 Singlet 4H
Methylene protons (-

CH₂-)

~2.50 Singlet 1H Hydroxyl proton (-OH)

Table 2: Predicted ¹³C NMR Data (Solvent: CDCl₃, Reference: TMS)

Chemical Shift (δ, ppm) Assignment

~145
Quaternary aromatic carbon (C-ipso of phenyl

attached to C-OH)

~138
Quaternary aromatic carbon (C-ipso of benzyl

groups)

~128 Aromatic CH

~127 Aromatic CH

~126 Aromatic CH

~78 Quaternary carbon (C-OH)

~45 Methylene carbon (-CH₂)

Table 3: Predicted Infrared (IR) Spectroscopy Data
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Wavenumber (cm⁻¹) Intensity Assignment

3550 - 3400 Strong, Broad O-H stretch (alcohol)[1][2]

3100 - 3000 Medium C-H stretch (aromatic)

3000 - 2850 Medium C-H stretch (aliphatic)

1600, 1495, 1450 Medium to Weak C=C stretch (aromatic ring)

~1150 Medium to Strong
C-O stretch (tertiary alcohol)[3]

[4]

750 - 700 and 690 Strong
C-H out-of-plane bend

(monosubstituted benzene)

Table 4: Predicted Mass Spectrometry (MS) Data

m/z Ratio Possible Fragment Notes

288 [C₂₁H₂₀O]⁺ Molecular Ion (M⁺)

270 [M - H₂O]⁺

Loss of water, a common

fragmentation for alcohols.[1]

[2]

197 [M - CH₂C₆H₅]⁺ Loss of a benzyl radical.

181 [C₁₄H₁₃O]⁺
Alpha cleavage, loss of a

benzyl radical.[1][2]

105 [C₇H₅O]⁺ Benzoyl cation.

91 [C₇H₇]⁺
Tropylium ion (rearrangement

of benzyl cation).

77 [C₆H₅]⁺ Phenyl cation.

Experimental Protocols
The following are detailed, generalized protocols for obtaining the spectroscopic data outlined

above.
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Nuclear Magnetic Resonance (NMR) Spectroscopy
Objective: To determine the chemical environment of the hydrogen (¹H) and carbon (¹³C) nuclei

in the molecule.

Methodology:

Sample Preparation:

Dissolve approximately 5-10 mg of purified 1,2,3-Triphenyl-2-propanol in 0.5-0.7 mL of a

deuterated solvent (e.g., chloroform-d, CDCl₃).

Add a small amount of an internal standard, such as tetramethylsilane (TMS), for chemical

shift referencing (δ = 0.00 ppm).

Transfer the solution to a clean, dry 5 mm NMR tube.

Instrument Setup:

Place the NMR tube in the spectrometer's probe.

Lock onto the deuterium signal of the solvent.

Shim the magnetic field to achieve homogeneity and optimal resolution.

Tune the probe for the desired nucleus (¹H or ¹³C).

Data Acquisition:

¹H NMR: Acquire the spectrum using a standard single-pulse experiment. Typical

parameters include a 30-45° pulse angle, a spectral width of approximately 15 ppm, and a

sufficient number of scans to achieve a good signal-to-noise ratio.

¹³C NMR: Acquire the spectrum using a proton-decoupled pulse sequence. A larger

spectral width (e.g., 240 ppm) is necessary. Due to the low natural abundance of ¹³C, a

greater number of scans and a longer relaxation delay may be required.

Infrared (IR) Spectroscopy
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Objective: To identify the functional groups present in the molecule by measuring the

absorption of infrared radiation.

Methodology (Attenuated Total Reflectance - ATR):

Sample Preparation:

Ensure the ATR crystal (e.g., diamond or zinc selenide) is clean. Record a background

spectrum.

Place a small amount of solid 1,2,3-Triphenyl-2-propanol directly onto the crystal.

Data Acquisition:

Apply pressure to ensure good contact between the sample and the crystal using the

pressure anvil.

Acquire the IR spectrum, typically in the range of 4000 to 400 cm⁻¹.

Co-add multiple scans to improve the signal-to-noise ratio.

Process the data by performing a background subtraction.

Mass Spectrometry (MS)
Objective: To determine the molecular weight and fragmentation pattern of the molecule to aid

in structural elucidation.

Methodology (Electron Ionization - EI):

Sample Introduction:

Introduce a small amount of the sample into the mass spectrometer, typically via a direct

insertion probe for a solid or after separation by gas chromatography (GC-MS).

The sample is vaporized in the ion source.

Ionization:
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The gaseous molecules are bombarded with a high-energy electron beam (typically 70

eV).

This causes the molecules to ionize, forming a molecular ion (M⁺) and fragment ions.

Mass Analysis:

The positively charged ions are accelerated into a mass analyzer (e.g., a quadrupole or

time-of-flight analyzer).

The analyzer separates the ions based on their mass-to-charge ratio (m/z).

Detection:

The separated ions are detected, and their abundance is recorded.

The resulting mass spectrum is a plot of relative ion abundance versus m/z.

Visualization of Experimental Workflow
The following diagram illustrates the general workflow for the spectroscopic analysis of an

organic compound like 1,2,3-Triphenyl-2-propanol.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 6 / 8 Tech Support

https://www.benchchem.com/product/b15936236/docs?utm_src=pdf-body#spectroscopic-profile-of-1-2-3-triphenyl-2-propanol-a-technical-guide
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15936236?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


General Spectroscopic Analysis Workflow
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General workflow for spectroscopic analysis.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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